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Introduction
1,2-Dilaurin, also known as 1,2-didodecanoylglycerol, is a diacylglycerol (DAG) of significant

interest in various scientific fields, including biochemistry, cell biology, and pharmaceutical

sciences. As a key lipid molecule, it serves not only as a metabolic intermediate in the

biosynthesis of triglycerides and phospholipids but also functions as a crucial second

messenger in cellular signal transduction pathways.[1] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

roles of 1,2-Dilaurin, with a particular focus on its applications in research and drug

development. Detailed experimental protocols and visual diagrams are included to facilitate a

deeper understanding and practical application of this knowledge.

Chemical Structure and Identification
1,2-Dilaurin consists of a glycerol backbone esterified with two lauric acid molecules at the sn-

1 and sn-2 positions.[2][3] The presence of a free hydroxyl group at the sn-3 position is a key

structural feature that distinguishes it from triglycerides and contributes to its biological activity.

Table 1: Chemical Identifiers for 1,2-Dilaurin
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Identifier Value

IUPAC Name
(2-dodecanoyloxy-3-hydroxypropyl)

dodecanoate[4]

Synonyms
1,2-Didodecanoylglycerol, Glyceryl 1,2-

dilaurate, DG(12:0/12:0)[2][5][6]

CAS Number 17598-94-6[2][5][6]

Molecular Formula C₂₇H₅₂O₅[2][4][5]

Molecular Weight 456.70 g/mol [4][5]

InChI Key OQQOAWVKVDAJOI-UHFFFAOYSA-N[6]

Physicochemical Properties
1,2-Dilaurin is a white to off-white crystalline solid at room temperature.[3] Its physical and

chemical properties are summarized in the table below.

Table 2: Physicochemical Properties of 1,2-Dilaurin

Property Value Source

Melting Point 57.8 °C [7]

Boiling Point 591.55°C (estimated) [8]

Density 0.9 g/cm³ (estimated) [8]

Solubility

Soluble in ethanol (1 mg/ml),

DMF (20 mg/ml), DMSO (50

mg/mL with warming).[3][7]

Sparingly soluble in aqueous

solutions.[9]

[3][7][9]

Physical State Crystalline solid [3]

Purity
Commercially available with

≥99% purity
[6]
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Biological Significance and Signaling Pathways
As a diacylglycerol, 1,2-Dilaurin is a key signaling molecule that activates Protein Kinase C

(PKC).[10][11] The generation of DAGs like 1,2-Dilaurin at the cell membrane is a critical step

in various signal transduction cascades initiated by the activation of phospholipase C (PLC).

Protein Kinase C (PKC) Activation Pathway
The activation of PKC by 1,2-Dilaurin is a fundamental signaling mechanism that regulates a

multitude of cellular processes, including cell proliferation, differentiation, and apoptosis. The

pathway is initiated by an extracellular stimulus that leads to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP₂) and the subsequent generation of 1,2-

diacylglycerol.
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Figure 1. Protein Kinase C (PKC) Activation Pathway by 1,2-Dilaurin.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 1,2-
Dilaurin, adapted from established protocols for diacylglycerols.

Synthesis of 1,2-Dilaurin
The synthesis of 1,2-Dilaurin can be achieved through the esterification of glycerol with lauric

acid. A common method involves the use of a protecting group to ensure the specific acylation

at the sn-1 and sn-2 positions.

Materials:
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3-O-(4'-methoxyphenyl)-sn-glycerol

Lauric acid

Dicyclohexylcarbodiimide (DCC)

4-(Dimethylamino)pyridine (DMAP)

Dichloromethane (DCM)

Ceric ammonium nitrate (CAN)

Acetonitrile

Water

Silica gel for column chromatography

Procedure:

Acylation: Dissolve 3-O-(4'-methoxyphenyl)-sn-glycerol and 2.2 equivalents of lauric acid in

anhydrous DCM.

Add 2.2 equivalents of DCC and a catalytic amount of DMAP to the solution.

Stir the reaction mixture at room temperature for 12-16 hours.

Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Concentrate the filtrate under reduced pressure.

Deprotection: Dissolve the crude product in a mixture of acetonitrile and water (9:1).

Add 2.5 equivalents of ceric ammonium nitrate (CAN) and stir the mixture at room

temperature for 1-2 hours.

Extract the product with DCM and wash the organic layer with saturated sodium bicarbonate

solution and brine.
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Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purification: Purify the crude 1,2-Dilaurin by silica gel column chromatography using a

hexane/ethyl acetate gradient.
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Figure 2. Workflow for the Synthesis of 1,2-Dilaurin.
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HPLC Analysis of 1,2-Dilaurin
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the

separation and quantification of diacylglycerols. A reversed-phase HPLC method is suitable for

the analysis of 1,2-Dilaurin.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV or Evaporative Light Scattering Detector

(ELSD).

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with 100% acetonitrile.[12]

Flow Rate: 1.0 mL/min.

Detection: UV at 205 nm or ELSD.

Injection Volume: 10-20 µL.

Procedure:

Sample Preparation: Dissolve a known amount of the 1,2-Dilaurin sample in the mobile

phase.

Standard Preparation: Prepare a series of standard solutions of 1,2-Dilaurin of known

concentrations in the mobile phase to generate a calibration curve.

Injection: Inject the samples and standards into the HPLC system.

Data Analysis: Identify the 1,2-Dilaurin peak based on its retention time compared to the

standard. Quantify the amount of 1,2-Dilaurin in the sample by comparing its peak area to

the calibration curve.

Applications in Drug Development and Research
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1,2-Dilaurin and other diacylglycerols are gaining attention in drug development, primarily for

their roles in signal transduction and as components of drug delivery systems.

Role in Cancer Research
Given the involvement of the PKC signaling pathway in cell growth and proliferation, aberrant

DAG signaling has been implicated in various cancers.[13] Therefore, understanding the

specific roles of DAG isomers like 1,2-Dilaurin is crucial for developing targeted cancer

therapies.

Application in Drug Delivery
1,2-Dilaurin can be incorporated into lipid-based drug delivery systems, such as liposomes

and solid lipid nanoparticles (SLNs).[14][15][16][17][18] These nanocarriers can enhance the

solubility, stability, and bioavailability of therapeutic agents. The inclusion of diacylglycerols can

influence the physical properties of the lipid bilayer, such as fluidity and charge, which in turn

can affect drug loading and release characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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